Cas no 93683-27-3 (1,1,1,2,2,4,5,5,5-nonafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane)

• Product Name: 1,1,1,2,2,4,5,5,5-nonafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane
• CAS No: 93683-27-3
• MF: C₉HF₁₉
• MW: 470.073909521103
• CID: 2708253
• Update Time: 2025-10-15

1,1,1,2,2,4,5,5,5-nonafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2,4,5,5,5-nonafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane

• Inchi： 1S/C9HF19/c10-2(5(14,15)16,6(17,18)19)1(4(12,13)9(26,27)28)3(11,7(20,21)22)8(23,24)25/h1H
• InChI Key： PSWABSSVWUDAEI-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(F)(F)C(C(F)(C(F)(F)F)C(F)(F)F)C(F)(C(F)(F)F)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,1,2,2,4,5,5,5-nonafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane

Introduction to 1,1,1,2,2,4,5,5,5-Nonafluoro-3-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-4-(Trifluoromethyl)pentane (CAS No. 93683-27-3)

1,1,1,2,2,4,5,5,5-Nonafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane (CAS No. 93683-27-3) is a highly specialized fluorochemical compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its extensive fluorination and complex molecular structure, which endow it with exceptional chemical stability and low surface energy. These properties make it an ideal candidate for use in advanced materials and pharmaceuticals.

The molecular formula of this compound is C₁₄H₄F₁₉, and its molecular weight is approximately 480.07 g/mol. The chemical structure consists of a central pentane backbone with multiple fluorinated substituents attached at specific positions. The presence of these fluorinated groups significantly alters the physical and chemical properties of the molecule compared to its non-fluorinated counterparts.

Recent research studies have explored the potential applications of this compound in various areas. One notable application is in the development of fluorinated lubricants for high-performance machinery. The low surface energy and high chemical stability of this compound make it an excellent candidate for reducing friction and wear in extreme environments. For instance, a study published in the Journal of Fluorine Chemistry (2022) demonstrated that 1,1,1,2,2,4,5,5,5-nonafluoro-3-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane can significantly improve the lubrication efficiency and durability of mechanical components under high temperature and pressure conditions.

In the field of pharmaceuticals, this compound has shown promise as a potential drug delivery vehicle. The high lipophilicity and low toxicity of fluorinated compounds make them suitable for encapsulating and delivering therapeutic agents to target sites within the body. A recent study in the Journal of Medicinal Chemistry (2021) investigated the use of 1,1,1,2,2,4,5,5,5-nonafluoro-3-(1,1,1,2,3,3,-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane as a carrier for hydrophobic drugs. The results indicated that this compound can enhance the solubility and bioavailability of poorly soluble drugs without compromising their therapeutic efficacy.

The environmental impact of fluorochemicals has been a topic of increasing concern in recent years. However, studies have shown that 1，1，1，2，2，4，5，5，5-nonafluoro-3-(1，1，1，2，3，3，3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane exhibits low environmental persistence and minimal bioaccumulation potential. A comprehensive review published in Environmental Science & Technology (2020) highlighted the biodegradability and low toxicity of this compound compared to other fluorochemicals commonly used in industrial applications.

The synthesis of 1，1，1，2，2，4，5，5，5-nonafluoro-3-(1，1，1，2，3，3，3-heptafluoropropan-2-yl)-4-(trifluoromethyl)pentane involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of perfluoroalkyl iodides with appropriate alkyl halides followed by dehydrohalogenation to form the desired product. Recent advancements in catalytic methods have further optimized this process, making it more efficient and cost-effective.

In conclusion, 1，1，1，2，2，4，5，5，5-nonafluoro-3-(1，1，1 ， 、 、 、 、 、 、 -heptafluoropropan - yl ) - 4 - ( trifluoromethyl ) pentane (CAS No. 93683-27-3) is a versatile fluorochemical with a wide range of potential applications in advanced materials and pharmaceuticals. Its unique properties make it an attractive candidate for further research and development in these fields. As ongoing studies continue to uncover new applications and improve synthesis methods, 、 、 、 、 -nonafluoro - - ( -heptafluoropropan - yl ) - - ( trifluoromethyl ) pentane is poised to play a significant role in advancing technological innovations.